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2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetic acid 2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetic acid
Brand Name: Vulcanchem
CAS No.: 488804-52-0
VCID: VC0460542
InChI: InChI=1S/C19H19F3N2O2S/c20-19(21,22)14-4-15(24-17(13(14)8-23)27-9-16(25)26)18-5-10-1-11(6-18)3-12(2-10)7-18/h4,10-12H,1-3,5-7,9H2,(H,25,26)
SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCC(=O)O
Molecular Formula: C19H19F3N2O2S
Molecular Weight: 396.4g/mol

2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetic acid

CAS No.: 488804-52-0

Main Products

VCID: VC0460542

Molecular Formula: C19H19F3N2O2S

Molecular Weight: 396.4g/mol

2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetic acid - 488804-52-0

CAS No. 488804-52-0
Product Name 2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetic acid
Molecular Formula C19H19F3N2O2S
Molecular Weight 396.4g/mol
IUPAC Name 2-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetic acid
Standard InChI InChI=1S/C19H19F3N2O2S/c20-19(21,22)14-4-15(24-17(13(14)8-23)27-9-16(25)26)18-5-10-1-11(6-18)3-12(2-10)7-18/h4,10-12H,1-3,5-7,9H2,(H,25,26)
Standard InChIKey MDNMKWVVKHRWFQ-UHFFFAOYSA-N
SMILES C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCC(=O)O
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCC(=O)O
PubChem Compound 3797530
Last Modified Nov 11 2021
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